Cas no 2248352-49-8 (Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate)

• Product Name: Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate
• CAS No: 2248352-49-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6150317
• PubChem ID: 137941329
• Update Time: 2025-06-08

Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510410
• Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate
• 2248352-49-8

• Inchi： 1S/C11H16N2O3/c1-6(14)7-5-8(13-9(7)12)10(15)16-11(2,3)4/h5,13H,12H2,1-4H3
• InChI Key： WXMGCMWNMCNHED-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C(C)=O)=C(N)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.2Ų

Additional information on Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate

Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate (CAS No. 2248352-49-8): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate (CAS No. 2248352-49-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The pyrrole ring is a fundamental building block in many natural products and synthetic molecules, contributing to the compound's stability and reactivity. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cellular uptake. The acetyl and amino functionalities further add to the compound's versatility, allowing for a wide range of chemical modifications and interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate has also demonstrated significant anticancer activity. A study conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The structural flexibility of Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate allows for its use as a lead compound in drug discovery programs. Chemists can modify the acetyl and amino groups to optimize the compound's pharmacological properties, such as potency, selectivity, and metabolic stability. This makes it an attractive starting point for developing new drugs with improved therapeutic profiles.

Furthermore, Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate has been investigated for its potential as a scaffold in combination therapies. Research published in *Bioorganic & Medicinal Chemistry* has shown that this compound can enhance the efficacy of existing anticancer drugs by synergistically targeting multiple pathways involved in tumor growth and metastasis. This approach could lead to more effective treatment strategies with reduced side effects.

The synthesis of Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate typically involves multi-step reactions, including condensation, cyclization, and functional group modification. Advanced synthetic methods have been developed to improve the yield and purity of the final product, making it more accessible for large-scale production and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Tert-butyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate (CAS No. 2248352-49-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the fight against various diseases.